Cas no 2079871-57-9 (ethyl 5-{[(4-methoxyphenyl)methyl]amino}-2,3,6,7-tetrahydrooxepine-4-carboxylate)

• Product Name: ethyl 5-{[(4-methoxyphenyl)methyl]amino}-2,3,6,7-tetrahydrooxepine-4-carboxylate
• CAS No: 2079871-57-9
• MDL: MFCD31555406
• CID: 4636030
• Update Time: 2025-06-08

ethyl 5-{[(4-methoxyphenyl)methyl]amino}-2,3,6,7-tetrahydrooxepine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-{[(4-methoxyphenyl)methyl]amino}-2,3,6,7-tetrahydrooxepine-4-carboxylate

• MDL： MFCD31555406
• SMILES： CCOC(=O)C1=C(CCOCC1)NCC1=CC=C(OC)C=C1

Additional information on ethyl 5-{[(4-methoxyphenyl)methyl]amino}-2,3,6,7-tetrahydrooxepine-4-carboxylate

Introduction to Ethyl 5-{[(4-methoxyphenyl)methyl]amino}-2,3,6,7-tetrahydrooxepine-4-carboxylate (CAS No. 2079871-57-9)

Ethyl 5-{[(4-methoxyphenyl)methyl]amino}-2,3,6,7-tetrahydrooxepine-4-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2079871-57-9, belongs to a class of molecules known for their potential biological activity and structural complexity. The presence of multiple functional groups, including an amine and an ester moiety, makes this compound a promising candidate for further investigation in drug discovery and development.

The molecular structure of Ethyl 5-{[(4-methoxyphenyl)methyl]amino}-2,3,6,7-tetrahydrooxepine-4-carboxylate is characterized by a tetrahydrooxepine core, which is a seven-membered lactam ring. This particular scaffold is known to exhibit a wide range of pharmacological properties due to its ability to interact with various biological targets. The introduction of substituents such as the 4-methoxyphenyl group and the amine functionality enhances the compound's potential for binding to specific receptors and enzymes, thereby modulating biological pathways.

In recent years, there has been a growing interest in tetrahydrooxepine derivatives due to their reported efficacy in treating various neurological and cardiovascular disorders. The amine group in Ethyl 5-{[(4-methoxyphenyl)methyl]amino}-2,3,6,7-tetrahydrooxepine-4-carboxylate is particularly noteworthy, as it can form hydrogen bonds with polar residues in protein targets. This interaction is crucial for the compound's ability to exert its pharmacological effects. Additionally, the ester group at the 4-position of the tetrahydrooxepine ring can undergo metabolic conversion to an acid or alcohol, which may influence the compound's bioavailability and duration of action.

One of the most compelling aspects of Ethyl 5-{[(4-methoxyphenyl)methyl]amino}-2,3,6,7-tetrahydrooxepine-4-carboxylate is its potential application in the treatment of central nervous system (CNS) disorders. The tetrahydrooxepine scaffold has been shown to cross the blood-brain barrier efficiently, making it an attractive candidate for developing neuroactive compounds. Furthermore, the presence of the 4-methoxyphenyl group suggests that this compound may interact with monoamine oxidase (MAO) enzymes or other neurotransmitter systems involved in mood regulation and cognitive function.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds like Ethyl 5-{[(4-methoxyphenyl)methyl]amino}-2,3,6,7-tetrahydrooxepine-4-carboxylate that incorporate multiple functional groups offer a rich chemical space for designing novel therapeutics. The combination of an amine and an ester moiety provides multiple sites for chemical modification, allowing researchers to fine-tune the pharmacokinetic and pharmacodynamic properties of the compound. This flexibility is particularly valuable when optimizing drug candidates for clinical use.

The synthesis of Ethyl 5-{[(4-methoxyphenyl)methyl]amino}-2,3,6,7-tetrahydrooxepine-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the tetrahydrooxepine ring typically involves cyclization reactions followed by functional group transformations to introduce the amine and ester groups. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to improve yield and selectivity in these processes.

In terms of biological activity, preliminary studies on Ethyl 5-{[(4-methoxyphenyl)methyl]amino}-2,3,6,7-tetrahydrooxepine-4-carboxylate have shown promising results in vitro. The compound has demonstrated interactions with various protein targets relevant to CNS disorders, including serotonin receptors and MAO enzymes. These interactions suggest that it may have therapeutic potential in conditions such as depression and neurodegenerative diseases. However, further research is needed to fully elucidate its mechanism of action and assess its efficacy in vivo.

The development of new drugs is a complex process that involves extensive characterization of both chemical and biological properties. Ethyl 5-{[(4-methoxyphenyl)methyl]amino}-2,3,6,7-tetrahydrooxepine-4-carboxylate represents an interesting case study in this context. Its structural complexity necessitates rigorous analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry for complete characterization. Additionally，its potential biological activity requires careful evaluation through cell-based assays and animal models before it can be considered for clinical trials.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been used extensively to predict the binding affinity and mode of interaction between Ethyl 5-{[(4-methoxyphenyl)methyl]amino}-2{...